Cas no 185986-59-8 (2-Phenyl-1-(thiazol-2-yl)ethanamine)

2-Phenyl-1-(thiazol-2-yl)ethanamine structure
185986-59-8 structure
Product Name:2-Phenyl-1-(thiazol-2-yl)ethanamine
CAS No:185986-59-8
MF:C11H12N2S
MW:204.291380882263
CID:2118152
Update Time:2023-08-03

2-Phenyl-1-(thiazol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-1-(thiazol-2-yl)ethanamine
    • NSC641531
    • 2-Phenyl-1-(1,3-thiazol-2-yl)ethylamine
    • (+-)-.alpha.-Phenylmethyl-2-thiazolemethanamine
    • 2-Phenyl-1-(1,3-thiazol-2-yl)ethanamine
    • 2-phenyl-1-thiazol-2-yl-ethanamine
    • NCI60_014052
    • 2-Phenyl-1-(thiazol-2-yl)ethanamine
    • Inchi: 1S/C11H12N2S/c12-10(11-13-6-7-14-11)8-9-4-2-1-3-5-9/h1-7,10H,8,12H2
    • InChI Key: ADXGZQRJIYRSGK-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(CC1C=CC=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Topological Polar Surface Area: 67.2
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